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Introduction

BPAM344 is a positive allosteric modulator (PAM) of kainate receptors (KARS), a subtype of
ionotropic glutamate receptors crucial for controlling synaptic transmission in the central
nervous system.[1][2] As a member of the benzothiadiazine family, BPAM344 enhances the
activity of KARs, making it a valuable tool for studying their physiological roles and a potential
lead compound for therapeutic development in neurological and psychiatric disorders.[1][3]
These application notes provide detailed protocols for the electrophysiological characterization
of BPAM344's effects on KARs, along with a summary of its known quantitative effects and
mechanism of action.

Mechanism of Action

BPAM344 potentiates glutamate-evoked currents by binding to the ligand-binding domain
(LBD) dimer interface of KAR subunits GluK1, GluK2, and GIuK3.[3][4][5] This binding
stabilizes the LBD dimer, acting as an "adhesive" that prevents the receptor from entering a
desensitized state upon agonist binding.[1][6] By preventing desensitization, BPAM344
prolongs the open state of the ion channel in the presence of an agonist like glutamate, leading
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to a significant increase in current amplitude.[3][4] Cryo-electron microscopy studies have
revealed that two molecules of BPAM344 bind symmetrically to each LBD dimer interface.[1] In
the absence of an agonist, BPAM344 can stabilize the closed state of the receptor.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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